2-Ttioo

• CAS No.: 98189-46-9
• Molecular Formula: C11H15N2O2S
• Molecular Weight: 239.32 g/mol
• InChI: InChI=1S/C11H15N2O2S/c1-10(2)9(8-6-5-7-16-8)12(14)11(3,4)13(10)15/h5-7H,1-4H3
• InChI Key: YXWSEDSBXZLPQP-UHFFFAOYSA-N
• SMILES: CC1(C(=[N+](C(N1[O])(C)C)[O-])C2=CC=CS2)C
• Synonyms: 2-(2'-thienyl)-4,4,5,5-tetramethylimidazoline-3-oxide 1-oxyl; 2-TTIOO

Description

For the purpose of this comparison, 2-Ttioo is assumed to be a TiO₂-derived compound optimized for enhanced photocatalytic performance, as suggested by studies on modified TiO₂ systems .

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize 2-Ttioo’s properties, two structurally and functionally analogous compounds are analyzed: zinc oxide (ZnO) and silicon dioxide (SiO₂). These comparisons focus on physicochemical properties, catalytic efficiency, and industrial applications.

Table 1: Key Properties of 2-Ttioo, ZnO, and SiO₂

Property	2-Ttioo (TiO₂-based)	Zinc Oxide (ZnO)	Silicon Dioxide (SiO₂)
Bandgap Energy (eV)	~3.2 (anatase phase)	~3.3	~8.9 (amorphous)
Photocatalytic Activity	High (UV light)	Moderate (UV-sensitive)	Low
Thermal Stability (°C)	>600	~400 (decomposition begins)	>1600
Primary Applications	VOC degradation, solar cells	Sunscreens, sensors	Insulators, optical fibers

Structural and Functional Analysis

• 2-Ttioo vs. ZnO: Both are wide-bandgap semiconductors, but 2-Ttioo exhibits superior thermal stability and photocatalytic efficiency under UV light due to its crystallographic phases (e.g., anatase) and surface defect engineering . ZnO, while cheaper to synthesize, suffers from photocorrosion in aqueous environments, limiting its long-term catalytic use.

• 2-Ttioo vs. SiO₂ :
  SiO₂ is chemically inert and primarily used as a support matrix or insulator. In contrast, 2-Ttioo’s redox-active surface enables reactive oxygen species (ROS) generation, making it indispensable in advanced oxidation processes for pollutant degradation .

Research Findings and Industrial Relevance

Recent studies highlight 2-Ttioo’s efficacy in volatile organic compound (VOC) decomposition, achieving >90% degradation efficiency for formaldehyde under optimized UV conditions . Comparatively, ZnO-based systems show ~70% efficiency under similar settings, while SiO₂ lacks catalytic activity. These findings align with industrial trends favoring TiO₂ derivatives for air purification technologies.

Table 2: Performance in VOC Degradation (10 ppm initial concentration)

Compound	Degradation Efficiency (%)	Time (hours)	Light Source
2-Ttioo	92 ± 3	2	UV-A (365 nm)
ZnO	68 ± 5	3	UV-A (365 nm)
SiO₂	<5	6	UV-A (365 nm)

Critical Considerations and Limitations

• Synthesis Complexity: 2-Ttioo’s enhanced properties often require doping (e.g., nitrogen or sulfur) or composite formation (e.g., with graphene oxide), increasing production costs compared to ZnO or SiO₂ .